Cas no 1224432-92-1 ((E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime)

• Product Name: (E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime
• CAS No: 1224432-92-1
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• MDL: MFCD32661929
• CID: 5061444
• Update Time: 2026-02-28

(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime
• SY250094
• 3-(pyridin-2-ylethynyl)-cyclohex-2-enone-oxime

• MDL： MFCD32661929
• Inchi： 1S/C13H12N2O/c16-15-13-6-3-4-11(10-13)7-8-12-5-1-2-9-14-12/h1-2,5,9-10,16H,3-4,6H2
• InChI Key： ZWBSNTSHJZOYAE-UHFFFAOYSA-N
• SMILES： ON=C1C=C(C#CC2C=CC=CN=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes

Additional information on (E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime

Comprehensive Overview of (E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime (CAS No. 1224432-92-1)

(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime (CAS No. 1224432-92-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound features a pyridylethynyl group attached to a cyclohexenone oxime backbone, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its conjugated system, which contributes to its electronic and optical properties, opening doors for applications in organic electronics and photocatalysis.

The growing interest in (E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime aligns with the broader trend of exploring heterocyclic compounds for drug discovery and advanced materials. In pharmaceutical research, this compound's oxime functional group is of particular interest due to its ability to form stable complexes with metal ions, which could be leveraged in chelation therapy or as a bioactive scaffold. Additionally, its pyridine ring enhances its solubility and binding affinity, making it a candidate for medicinal chemistry applications.

From a synthetic chemistry perspective, CAS No. 1224432-92-1 serves as a versatile building block. Its alkyne moiety allows for further functionalization via click chemistry or Sonogashira coupling, which are widely used in bioconjugation and polymer synthesis. This adaptability makes it a valuable tool for researchers working on targeted drug delivery systems or smart materials. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry.

In the context of green chemistry, (E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime has been explored as a potential catalyst or ligand in sustainable synthetic processes. Its ability to participate in redox reactions and photochemical transformations has piqued the interest of scientists working on renewable energy solutions. For instance, its electron-rich structure could be harnessed in dye-sensitized solar cells or light-harvesting systems.

The compound's relevance extends to computational chemistry and molecular modeling, where researchers use it to study structure-activity relationships (SAR) and quantum mechanical properties. Its conformational flexibility and electronic delocalization make it an excellent subject for density functional theory (DFT) calculations, which are crucial for predicting its behavior in complex systems.

As the demand for tailor-made molecules grows, (E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime stands out as a promising candidate for interdisciplinary research. Its combination of structural versatility, reactivity, and applicability across multiple fields ensures its continued relevance in scientific advancements. Future studies may focus on optimizing its synthesis, exploring novel derivatives, or expanding its utility in nanotechnology and biomedical engineering.